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Compound of Interest

Compound Name: Tamnorzatinib

Cat. No.: B609754

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of investigational compounds like Tamnorzatinib is paramount to maintaining a
secure laboratory environment and adhering to regulatory standards. While a specific Safety
Data Sheet (SDS) for Tamnorzatinib (also known as ONO-7475) is not publicly available,
established guidelines for the disposal of hazardous drugs provide a comprehensive framework
for its proper management. This guide offers essential, step-by-step procedural information to
address operational questions regarding the disposal of Tamnorzatinib.

Core Principles of Hazardous Drug Disposal

The fundamental principle for disposing of Tamnorzatinib, a potent tyrosine kinase inhibitor, is
to treat it as a hazardous substance. This necessitates adherence to local, regional, and
national regulations for hazardous waste management.[1] Improper disposal can pose risks to
personnel and the environment.

Step-by-Step Disposal Protocol

The following procedures are based on best practices for the disposal of hazardous
pharmaceutical waste and should be implemented in the absence of a specific SDS for
Tamnorzatinib.

1. Personal Protective Equipment (PPE): Before handling Tamnorzatinib for disposal, it is
crucial to wear appropriate PPE to prevent exposure. This includes:
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Two pairs of chemotherapy-tested gloves.
A disposable gown.
Eye protection (safety glasses or goggles).
A respiratory mask if there is a risk of aerosolization.
. Segregation and Containment:
Do not mix Tamnorzatinib waste with general laboratory or municipal waste.

All materials contaminated with Tamnorzatinib, including unused product, contaminated
labware (e.g., vials, pipettes, tips), and used PPE, should be segregated into clearly labeled,
leak-proof, and puncture-resistant hazardous waste containers.[2] These containers are
often color-coded, typically yellow or purple, to signify chemotherapy or hazardous drug
waste.

. In-Lab Deactivation (If Applicable and Feasible):

Some institutions may have protocols for the chemical deactivation of hazardous drugs
before disposal. Consult your institution's Environmental Health and Safety (EHS)
department to determine if an approved deactivation method for tyrosine kinase inhibitors is
available and should be employed.

. Packaging for Disposal:
Ensure the hazardous waste container is securely sealed to prevent any leakage.

The exterior of the container should be decontaminated before being removed from the
immediate work area.

Label the container clearly with "Hazardous Pharmaceutical Waste," and if required by your
institution, specify the contents (Tamnorzatinib).

. Storage Pending Disposal:
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» Store the sealed hazardous waste container in a designated, secure area away from general
traffic. This area should be clearly marked as a hazardous waste accumulation point.

6. Final Disposal:

e The final disposal of Tamnorzatinib waste must be conducted by a licensed hazardous
waste management company. Your institution's EHS department will coordinate the pickup
and disposal of the waste.

e The primary method for the destruction of hazardous pharmaceutical waste is high-
temperature incineration.

Disposal Decision Workflow

The following diagram illustrates the logical flow for the proper disposal of Tamnorzatinib.
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Figure 1. Tamnorzatinib Disposal Workflow
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Quantitative Data Summary

While no quantitative data for Tamnorzatinib disposal is available, the following table
summarizes key handling and hazard information for a similar class of compounds, which
should be considered as a precautionary measure.

Parameter Guideline | Data Source

o Category 4 (Harmful if
Oral Acute Toxicity
swallowed)

Carcinogenicity Suspected of causing cancer

. . May damage fertility or the
Reproductive Toxicity b Hild
unborn chi

) Hazardous to the aquatic
Environmental Hazard ) [1]
environment

Spill Management

In the event of a spill, immediately restrict access to the area. Wearing appropriate PPE,
contain the spill using an absorbent material. Clean the area with a suitable decontamination
solution, as recommended by your institution's EHS. All materials used for spill cleanup must
be disposed of as hazardous waste.[1]

General Recommendations for Unused Medications

For unused medications in a non-laboratory setting, the U.S. Food and Drug Administration
(FDA) provides general guidance. If a drug take-back program is not available, and the
medication is not on the FDA's flush list, it can be disposed of in the household trash by
following these steps:

e Mix the medicine (do not crush tablets or capsules) with an unappealing substance such as
dirt, cat litter, or used coffee grounds.[3]

o Place the mixture in a sealed plastic bag.[3]

e Throw the container in your household trash.[3]
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» Scratch out all personal information on the prescription label of the empty bottle or packaging
before recycling or discarding.[3]

However, for a potent investigational compound like Tamnorzatinib in a research setting, the
more stringent hazardous waste disposal procedures outlined above are mandatory. Always
consult with your institution's Environmental Health and Safety department for specific
guidance and to ensure full compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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